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Compound of Interest

Compound Name:
tert-Butyl ((1-benzylpyrrolidin-3-

yl)methyl)carbamate

Cat. No.: B136152 Get Quote

Technical Guide: tert-Butyl ((1-benzylpyrrolidin-
3-yl)methyl)carbamate
CAS Number: 99735-30-5

This in-depth technical guide is intended for researchers, scientists, and drug development

professionals. It provides comprehensive information on the chemical properties, synthesis,

and applications of tert-butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate.

Chemical and Physical Properties
This compound is a key intermediate in organic synthesis, particularly in the development of

pharmaceutical agents. The tert-butyloxycarbonyl (Boc) protecting group allows for selective

deprotection and further functionalization of the amine, while the benzyl group provides a

useful handle for various chemical transformations.[1]
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Property Value Reference

Molecular Formula C₁₆H₂₄N₂O₂ [1]

Molecular Weight 276.37 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 113 °C

Boiling Point 385.1 °C at 760 mmHg

Density 1.08 g/cm³

Flash Point 186.7 °C

Solubility

Soluble in organic solvents

such as dichloromethane and

methanol.

Safety Information
Standard safety precautions should be taken when handling this compound.

Hazard Description

Hazard Statements
H315: Causes skin irritation. H319: Causes

serious eye irritation.

Precautionary Statements

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/ eye protection/

face protection. P302 + P352: IF ON SKIN:

Wash with plenty of soap and water. P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.

Storage
Keep container tightly closed in a dry and well-

ventilated place.
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Experimental Protocols
Synthesis of (R)-tert-Butyl ((1-benzylpyrrolidin-3-
yl)methyl)carbamate
This protocol details the synthesis of the (R)-enantiomer of the target compound via Boc

protection of (R)-1-benzyl-3-aminopyrrolidine.[2]

Materials:

(R)-(+)-1-Benzyl-3-aminopyrrolidine

Di-tert-butyl dicarbonate (Boc₂O)

Sodium bicarbonate (NaHCO₃)

Acetonitrile

Deionized water

Dichloromethane

Anhydrous sodium sulfate

Procedure:

Dissolve 5.92 g (70.5 mmol) of sodium bicarbonate in 118 mL of deionized water.

Add the sodium bicarbonate solution to a solution of 5.00 g (28.4 mmol) of (R)-(+)-1-benzyl-

3-aminopyrrolidine in 118 mL of acetonitrile.

Stir the mixture at room temperature for 10 minutes.

Add 6.22 g (28.5 mmol) of di-tert-butyl dicarbonate to the mixture and continue stirring

overnight at room temperature.

After the reaction is complete, concentrate the solution under reduced pressure.

Extract the residue three times with dichloromethane.
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Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

Purify the residue by flash column chromatography using a mixture of methanol and

dichloromethane (2:98) as the eluent.

Remove the solvent under vacuum to yield the final product.

Expected Yield: Approximately 65.2%[2]
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Reaction Setup

Boc Protection

Workup and Purification

Dissolve NaHCO3 in Water

Prepare (R)-1-benzyl-3-aminopyrrolidine
 in Acetonitrile

Combine Solutions and Stir

Add Di-tert-butyl dicarbonate

Stir Overnight at Room Temperature

Concentrate Reaction Mixture

Extract with Dichloromethane

Dry, Filter, and Concentrate

Flash Column Chromatography

(R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate

Click to download full resolution via product page

Caption: Synthetic workflow for (R)-tert-butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate.
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Applications in Drug Development
tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate is a valuable building block in the

synthesis of more complex molecules with therapeutic potential. A significant application is in

the development of dual serotonin and noradrenaline reuptake inhibitors (SNRIs), which are

used in the treatment of depression and other mood disorders.[3][4]

The Boc-protected amine allows for the strategic introduction of various functionalities. The

benzyl group can also be modified or removed in subsequent synthetic steps.

Role as a Precursor to Dual Serotonin/Noradrenaline
Reuptake Inhibitors
The synthesis of novel N-benzyl-N-(pyrrolidin-3-yl)carboxamides as dual serotonin (5-HT) and

noradrenaline (NA) monoamine reuptake inhibitors has been described.[3][4] In this context,

the Boc-protected precursor is deprotected to reveal the free amine, which is then acylated or

otherwise modified to produce the final active pharmaceutical ingredient.
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tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate
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Caption: Role as a precursor in the synthesis of dual serotonin/noradrenaline reuptake

inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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